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Compound of Interest

Compound Name: Hydroxylamine sulfate

Cat. No.: B7799304 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of hydroxylamine sulfate, a crucial

reagent in various scientific and industrial applications. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis applications, and its role in specific biochemical pathways.

Core Properties of Hydroxylamine Sulfate
Hydroxylamine sulfate is an inorganic compound that is a salt of hydroxylamine and sulfuric

acid. It is a white, crystalline solid that is soluble in water.

Property Value References

CAS Number 10039-54-0

Molecular Weight 164.14 g/mol

Molecular Formula (NH₂OH)₂·H₂SO₄

Applications in Organic Synthesis
Hydroxylamine sulfate is a versatile reagent in organic synthesis, primarily utilized as a potent

reducing agent and a nucleophile. Its most common applications include the synthesis of

oximes from aldehydes and ketones, and the preparation of hydroxamic acids from carboxylic
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acid derivatives. These functional groups are important intermediates in the production of

various materials and pharmaceuticals. For instance, the formation of cyclohexanone oxime is

a key step in the industrial synthesis of caprolactam, the precursor to Nylon 6.

Experimental Protocols
Synthesis of Acetophenone Oxime
This protocol details the synthesis of acetophenone oxime from acetophenone using

hydroxylamine sulfate.

Materials:

Hydroxylamine sulfate

Sodium hydroxide

Methanol

Acetophenone

Concentrated Sulfuric Acid

Procedure:

A slurry of hydroxylamine sulfate in methanol is prepared in a three-neck flask equipped

with a magnetic stirrer.[1]

A solution of sodium hydroxide in methanol is slowly added to the slurry while cooling in an

ice bath to below 5°C.[1]

Acetophenone is then added to the reaction mixture, and stirring is continued for 5 hours in

the cold.[1]

The pH of the solution is adjusted to 6.5 with concentrated sulfuric acid.[1]

The resulting slurry is heated to 40°C for 2 hours and then filtered while hot.[1]
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The filtrate is concentrated under reduced pressure, and the crystalline acetophenone oxime

is collected after cooling and filtration.[1]

Synthesis of Benzohydroxamic Acid
This protocol outlines the preparation of benzohydroxamic acid from ethyl benzoate and

hydroxylamine hydrochloride (a related hydroxylamine salt).

Materials:

Hydroxylamine hydrochloride

Potassium hydroxide

Methanol

Ethyl benzoate

Acetic acid

Ethyl acetate

Benzene

Procedure: Part A: Potassium Benzohydroxamate Synthesis

Separate solutions of hydroxylamine hydrochloride in boiling methanol and potassium

hydroxide in boiling methanol are prepared.[2][3][4]

After cooling both solutions to 30-40°C, the alkaline solution is added to the hydroxylamine

solution with shaking, while cooling in an ice bath.[3][4]

The mixture is allowed to stand in an ice bath for five minutes to ensure complete

precipitation of potassium chloride.[3][4]

Ethyl benzoate is added with thorough shaking, and the mixture is immediately filtered with

suction.[3][4]
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The filtrate is allowed to stand at room temperature for crystals of potassium

benzohydroxamate to form over approximately 48 hours.[2][4]

The crystals are filtered, washed with absolute ethyl alcohol, and air-dried.[4]

Part B: Benzohydroxamic Acid Synthesis

The potassium benzohydroxamate is dissolved in 1.25 N acetic acid and heated until a clear

solution is obtained.[3][4]

The solution is cooled to room temperature and then chilled in an ice bath to crystallize the

benzohydroxamic acid.[3][4]

The white crystals are filtered and dried.[3][4]

Part C: Purification by Recrystallization

The crude benzohydroxamic acid is dissolved in approximately 4.5 times its weight of hot

ethyl acetate.[2][4]

The hot solution is filtered to remove any solid impurities.[2][4]

The solution is allowed to cool to room temperature, causing the pure benzohydroxamic acid

to crystallize.[2][4]

The crystals are filtered, washed with a small amount of benzene, and air-dried.[3]

Involvement in Signaling Pathways
Hydroxylamine and its derivatives have been shown to interact with and inhibit specific

biological pathways, making them of interest in drug development.

Inhibition of Pyridoxal Phosphate (PLP)-Dependent
Enzymes
Hydroxylamine can act as an inhibitor of pyridoxal phosphate (PLP)-dependent enzymes, such

as aspartate aminotransferase. PLP is a crucial coenzyme for a variety of enzymatic reactions

involving amino acids. The mechanism of inhibition involves the reaction of hydroxylamine with
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the aldehyde group of PLP, forming a stable oxime. This modification of the coenzyme prevents

it from participating in its normal catalytic cycle, thereby inactivating the enzyme.
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Caption: Inhibition of a PLP-dependent enzyme by hydroxylamine.

Radical Scavenging in Ribonucleotide Reductase (RNR)
Hydroxylamine derivatives can also function as radical scavengers, notably in the context of

ribonucleotide reductase (RNR). RNRs are enzymes essential for DNA synthesis, and their

catalytic cycle involves a stable tyrosyl free radical. Hydroxylamine-based inhibitors can quench

this radical, thereby inactivating the enzyme and halting DNA production. This mechanism is of

significant interest for the development of anticancer and antimicrobial agents.
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Caption: Radical scavenging by a hydroxylamine derivative in RNR.

Industrial Workflow: Caprolactam Production
The production of caprolactam, the monomer for Nylon 6, is a major industrial application of

hydroxylamine sulfate. The process involves the oximation of cyclohexanone, followed by a

Beckmann rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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